Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate;hydrochloride

• IUPAC Name: methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C5H7N3O2S.ClH/c1-10-5(9)4-8-7-3(2-6)11-4;/h2,6H2,1H3;1H
• InChI Key: UXSLXOAPNYWYKI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN=C(S1)CN.Cl
• Molecular Formula: C5H8ClN3O2S
• Molecular Weight: 209.66 g/mol
• CAS RN: 2470439-32-6

Description

“Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate;hydrochloride” is a complex organic compound. It contains an aminomethyl group, which in organic chemistry, is a monovalent functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group −NH2.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of thiadiazole derivatives, including those similar to Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride, involves a series of reactions optimizing synthetic conditions to achieve high purity and yield. These compounds have been studied for their chemical properties and applications in various reactions (Zhang Dayong, 2005). Additionally, the reaction of 5-aminomethyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic acid ethyl ester with bases has led to the discovery of new compounds through intramolecular cyclization, highlighting the versatility of thiadiazole derivatives in synthesizing novel chemical entities (Yu. O. Remizov, L. M. Pevzner, M. Petrov, 2019).

Corrosion Inhibition

Thiadiazoles, including derivatives of Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride, have been identified as effective corrosion inhibitors for metals in acidic environments. Research indicates that these compounds show good inhibition efficiency for mild steel in hydrochloric acid solutions, demonstrating their potential in industrial applications to prevent metal corrosion (M. Quraishi, S. Khan, 2005).

Pharmaceutical Applications

While direct studies on Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride were not found, research on similar thiadiazole compounds suggests potential pharmaceutical applications. For example, derivatives of 1,3,4-thiadiazole have been explored for antimicrobial properties, indicating that the structural framework of thiadiazoles, including Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride, may offer a basis for developing new antimicrobial agents (P. Sah et al., 2014).

Safety and Hazards

The safety data sheet for a related compound, Methyl 4-aminobenzoate, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage, and may cause respiratory irritation.

Future Directions

While specific future directions for “Methyl 5-(aminomethyl)-1,3,4-thiadiazole-2-carboxylate;hydrochloride” are not directly available from the search results, it’s worth noting that novel substituted 5-hydroxy-2-aminomethyl-1H-indole-3-carboxylic acids and their derivatives have been synthesized and their antiviral properties have been investigated. This suggests potential future directions in the development of antiviral drugs.